Cas no 53135-24-3 (Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate)

• Product Name: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
• CAS No: 53135-24-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD07656562
• CID: 56356
• PubChem ID: 293750
• Update Time: 2025-06-14

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
• 4-Hydroxy-2-methylpyrimidine-5-carboxylic acid ethyl ester
• 4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• 2-methyl-6-
• 2-Methyl-6-oxo-1,6-dihydro-pyrimidin-5-carbonsaeure-aethylester
• 3-Hydroxy-2-methylpyrimidine-5-carboxylic
• 5-ethoxycarbonyl-2-methylpyrimid-4-one
• AURORA KA-6913
• ethyl 2-methyl-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate
• ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• ethyl 2-methyl-pyrimidin-6(1H)-one-5-carboxylate
• ethyl 3,4-dihydro-4-oxo-2-methylpyrimidine-5-carboxylate
• J-521023
• ethyl2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• Ethyl 2-Methyl-pyrimidin-6(1H )-one-5-carboxylate
• FT-0640132
• ethyl 4-hydroxy-2-methyl-pyrimidine-5-carboxylate
• 4-hydroxy-2-methyl-pyrimidine-5-carboxylic acid ethyl ester 53135-24-3
• DTXSID90967658
• ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate
• Maybridge3_007585
• MFCD00223606
• NSC-160874
• A867276
• 4-hydroxy-2-methylpyrimidine-5-carboxylic acidethyl ester 53135-24-3
• F3284-7656
• Ethyl 4-hydroxy-2-methyl-5-pyrimidine carboxylate
• 5-pyrimidinecarboxylic acid, 4-hydroxy-2-methyl-, ethyl ester
• MFCD07656562
• AKOS002303393
• 4-hydroxy-2-methyl-pyrimidine-5-carboxylic acidethyl ester
• HMS1452M07
• AB04978
• AM20100303
• ethyl 4-hydroxy-2-methyl-5-pyrimidinecarboxylate
• ethyl 2-methyl-4-hydroxypyrimidine-5-carboxylate
• 67383-32-8
• NSC160874
• A7735
• SY015990
• SCHEMBL959574
• SCHEMBL15215750
• SB57279
• I10515
• 53135-24-3
• ethyl 2-methyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylate
• GS-5839
• AKOS005146362
• EN300-685327
• FT-0693327
• 4-Hydroxy-2-methylpyrimidine-5-carboxylic acidethyl ester
• IDI1_018972
• ethyl 2-methyl-4-oxo-1H-pyrimidine-5-carboxylate
• AF-601/00276056
• DB-013351
• ALBB-033094

• MDL： MFCD07656562
• Inchi： 1S/C8H10N2O3/c1-3-13-8(12)6-4-9-5(2)10-7(6)11/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： KTZQDIINDVWLES-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)NC1=O)=O

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Melting Point: 191-194°C
• Boiling Point: 267.9℃/760mmHg
• PSA: 72.31000
• LogP: 0.66730

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Recent Advances in the Application of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS: 53135-24-3) in Chemical Biology and Pharmaceutical Research

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS: 53135-24-3) is a pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including antiviral, anticancer, and antimicrobial agents. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel therapeutic strategies.

One of the most notable advancements involves the use of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a building block for the synthesis of pyrimidine-based inhibitors targeting viral enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of inhibitors against RNA-dependent RNA polymerase (RdRp), a critical enzyme in the replication of RNA viruses such as SARS-CoV-2. The study reported that derivatives of this compound exhibited potent inhibitory activity, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for antiviral drug development.

In addition to its antiviral properties, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate has been investigated for its role in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound could be modified to produce analogs with selective cytotoxicity against certain cancer cell lines. Specifically, the study identified a derivative that showed promising activity against breast cancer cells (MCF-7) while exhibiting minimal toxicity to normal cells, underscoring its potential as a scaffold for anticancer drug design.

The synthetic versatility of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate has also been exploited in the development of antimicrobial agents. A recent study in European Journal of Medicinal Chemistry (2023) highlighted its use in the synthesis of novel pyrimidine derivatives with broad-spectrum antibacterial activity. These derivatives were found to be effective against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), a major public health concern. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics.

Beyond its direct therapeutic applications, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate has been utilized in chemical biology as a probe to study enzyme mechanisms. For instance, a 2023 study in ACS Chemical Biology employed this compound to investigate the substrate specificity of pyrimidine-metabolizing enzymes, providing insights into their catalytic mechanisms and potential regulatory roles in metabolic pathways. Such studies not only enhance our understanding of fundamental biological processes but also pave the way for the development of enzyme-targeted therapies.

In conclusion, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS: 53135-24-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from antiviral and anticancer drug development to antimicrobial agent synthesis and enzyme mechanism studies—highlight its significance in advancing therapeutic innovation. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapy, where its modular synthetic accessibility and bioactive properties offer unique advantages.